Cas no 2228347-42-8 (1-(2-phenoxyphenyl)cyclobutylmethanamine)

• Product Name: 1-(2-phenoxyphenyl)cyclobutylmethanamine
• CAS No: 2228347-42-8
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 6374122
• PubChem ID: 165847584
• Update Time: 2025-05-20

1-(2-phenoxyphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyphenyl)cyclobutylmethanamine
• [1-(2-phenoxyphenyl)cyclobutyl]methanamine
• EN300-1863379
• 2228347-42-8

• Inchi： 1S/C17H19NO/c18-13-17(11-6-12-17)15-9-4-5-10-16(15)19-14-7-2-1-3-8-14/h1-5,7-10H,6,11-13,18H2
• InChI Key： BZZZRACPBIEUOQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 253.146664230g/mol
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-phenoxyphenyl)cyclobutylmethanamine

Comprehensive Guide to 1-(2-Phenoxyphenyl)cyclobutylmethanamine (CAS No. 2228347-42-8): Properties, Applications, and Market Insights

1-(2-Phenoxyphenyl)cyclobutylmethanamine (CAS No. 2228347-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutylmethanamine core and phenoxyphenyl substituent, exhibits intriguing chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential, particularly in drug discovery and material science.

The molecular structure of 1-(2-Phenoxyphenyl)cyclobutylmethanamine combines a cyclobutane ring with an amine functional group, linked to a 2-phenoxyphenyl moiety. This configuration contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in developing novel therapeutic agents, particularly in targeting neurological and inflammatory pathways. The compound's CAS number 2228347-42-8 is frequently searched in scientific databases, reflecting its growing relevance.

One of the most discussed applications of 1-(2-Phenoxyphenyl)cyclobutylmethanamine is its potential in central nervous system (CNS) drug development. The phenoxyphenyl group is known to interact with specific receptors, which could be leveraged for designing new treatments for conditions like anxiety and depression. Additionally, its cyclobutylmethanamine scaffold offers opportunities for creating structurally diverse analogs, a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms.

From a market perspective, the demand for CAS 2228347-42-8 is rising, driven by pharmaceutical companies and research institutions. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand, with 1-(2-Phenoxyphenyl)cyclobutylmethanamine often listed in high-purity catalogs. SEO trends show increased searches for "buy 1-(2-phenoxyphenyl)cyclobutylmethanamine" and "2228347-42-8 supplier," indicating commercial interest.

Environmental and safety considerations are also critical when handling 1-(2-Phenoxyphenyl)cyclobutylmethanamine. While not classified as hazardous, proper storage and handling protocols are recommended to maintain its integrity. Researchers often inquire about its "solubility" and "stability under various conditions," which are key factors in experimental design.

In summary, 1-(2-Phenoxyphenyl)cyclobutylmethanamine (CAS No. 2228347-42-8) is a compound with significant potential across multiple scientific disciplines. Its unique structure and applications in drug discovery and material science make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in innovative chemical solutions.